![molecular formula C7H6ClNO B1595100 Formamide, N-(2-chlorophenyl)- CAS No. 2596-93-2](/img/structure/B1595100.png)
Formamide, N-(2-chlorophenyl)-
Overview
Description
Formamide, N-(2-chlorophenyl)- is an organic compound with the molecular formula C7H6ClNO. It is a derivative of formamide, where the hydrogen atom of the amide group is replaced by a 2-chlorophenyl group .
Molecular Structure Analysis
The molecular structure of Formamide, N-(2-chlorophenyl)- consists of a formamide group (HCONH2) where one hydrogen atom is replaced by a 2-chlorophenyl group (a phenyl group with a chlorine atom at the 2nd position). The molecular weight is 155.58 g/mol .Physical And Chemical Properties Analysis
Formamide, N-(2-chlorophenyl)- has a molecular weight of 155.582 g/mol. It has a melting point of 76-80°C (lit.) and a boiling point of 316.2°C at 760mmHg. The density of this compound is 1.316g/cm3 .Scientific Research Applications
Structural Analysis
N-(2-chlorophenyl)formamide, also known as p-chlorophenylformamide, has been studied using Neutron and X-ray crystal structures. Investigations revealed polymorphic structures and confirmed the coplanarity of the formamide group with the chlorophenyl ring. The possibility of hydrogen atom transfer between amide and iminol tautomers was ruled out, suggesting stability in its molecular structure (Tam et al., 2003).
Catalyst in Organic Synthesis
The compound has been utilized in organic synthesis, especially in the preparation of isocyanides. A novel method involving the treatment of N-substituted formamides with chlorophosphate compounds was developed, leading to the efficient production of various alkyl and aryl isocyanides (Kobayashi et al., 2011).
Antifungal Applications
Formamides, which include N-(2-chlorophenyl)formamide derivatives, have been identified as a novel group of antifungal drugs. These compounds, designed as analogs of triazole fungicides, exhibit different biochemical modes of action compared to their triazole counterparts. This distinction in mechanisms offers potential in developing fungicides that target different modes of action, which is crucial for overcoming antifungal resistance (Schwan & Bobylev, 2007).
Hydrogen Bonding Studies
Investigations into the hydrogen-bonding ability of N,N-dimethyl formamide and N,N-dimethyl acetamide with chlorophenol derivatives, including N-(2-chlorophenyl)formamide, highlighted the role of these interactions in complex formation. The studies provide insights into the nature of the complexes formed and their potential applications in various fields, such as material sciences and pharmaceuticals (Malathi et al., 2004).
Mechanism of Action
N-(2-Chlorophenyl)formamide, also known as 2’-Chloroformanilide or Formamide, N-(2-chlorophenyl)-, is a chemical compound with the empirical formula C7H6ClNO . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Safety and Hazards
Formamide, N-(2-chlorophenyl)- is suspected of causing cancer and may damage the unborn child. It may also cause damage to organs through prolonged or repeated exposure. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/clothing/eye protection/face protection .
Properties
IUPAC Name |
N-(2-chlorophenyl)formamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO/c8-6-3-1-2-4-7(6)9-5-10/h1-5H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGRDTMLQUWBPSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70180626 | |
Record name | Formamide, N-(2-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70180626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2596-93-2 | |
Record name | Formamide, N-(2-chlorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002596932 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2'-Chloroformanilide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30093 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Formamide, N-(2-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70180626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-Chlorophenyl)formamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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